Hydroxysaffloryellow A
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Description
Hydroxysaffloryellow A is a useful research compound. Its molecular formula is C27H32O16 and its molecular weight is 612.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Neuroprotection in Cerebral Ischemia
Hydroxysafflor Yellow A (HSYA) demonstrates promising neuroprotective effects in cases of cerebral ischemia. For instance, HSYA has been found to improve learning and memory in rats with cerebral ischemia-reperfusion injuries, indicating potential benefits in cognitive function recovery after brain ischemic injury (Lu Yu et al., 2018). Additionally, HSYA has shown protective effects on brain injury after focal cerebral ischemia reperfusion in rats, likely through its antioxidant actions (Xinbing Wei et al., 2005).
2. Cardiac and Vascular Health
In the context of cardiac health, HSYA has been observed to attenuate left ventricular remodeling after pressure overload-induced cardiac hypertrophy in rats, suggesting potential in treating hypertensive ventricular remodeling (Jianping Wang et al., 2014). Moreover, its effects on human umbilical vein endothelial cells under hypoxia have been studied, where HSYA inhibited cell apoptosis and cell cycle arrest, indicating a protective role in ischemic heart disease (Deng‐Bo Ji et al., 2009).
3. Antidiabetic Potential
HSYA is also being investigated in antidiabetic research. Studies have explored its pharmacological actions, molecular mechanisms, and potential clinical applications in diabetes, particularly focusing on its antioxidant and anti-inflammatory mechanisms (Xilan Zhang et al., 2021).
4. Anti-Tumor Effects
Research has also explored the efficacy of HSYA in inhibiting tumor growth. For example, HSYA has shown some inhibitory effects on transplantation tumors in animal models, with mechanisms possibly related to the induction of tumor cell apoptosis (Gao Xue-min, 2009).
Properties
IUPAC Name |
(6Z)-2,5-dihydroxy-6-[(E)-1-hydroxy-3-(4-hydroxyphenyl)prop-2-enylidene]-2,4-bis[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]cyclohex-4-ene-1,3-dione |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32O16/c28-7-12-16(32)19(35)21(37)23(42-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(39)27(41,25(15)40)26-22(38)20(36)17(33)13(8-29)43-26/h1-6,12-13,16-17,19-23,26,28-38,41H,7-8H2/b6-3+,14-11- |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAVUBSCVWHLRGE-RFTOOIFDSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC(=C2C(=C(C(=O)C(C2=O)(C3C(C(C(C(O3)CO)O)O)O)O)C4C(C(C(C(O4)CO)O)O)O)O)O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C(=C/2\C(=C(C(=O)C(C2=O)(C3C(C(C(C(O3)CO)O)O)O)O)C4C(C(C(C(O4)CO)O)O)O)O)/O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32O16 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
612.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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